Cas no 1258639-37-0 (2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-trien-7-one)

• Product Name: 2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-trien-7-one
• CAS No: 1258639-37-0
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5040469
• Update Time: 2025-08-05

2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-trien-7-one Chemical and Physical Properties

Names and Identifiers

• 2,8,14-Triazatricyclo[8.4.0.0^{2,6}]tetradeca-1(10),11,13-trien-7-one
• 2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-trien-7-one

• Inchi： 1S/C11H13N3O/c15-11-9-4-2-6-14(9)10-8(7-13-11)3-1-5-12-10/h1,3,5,9H,2,4,6-7H2,(H,13,15)
• InChI Key： OMPHOCRXKJDUIW-UHFFFAOYSA-N
• SMILES： O=C1C2CCCN2C2C(=CC=CN=2)CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 269
• XLogP3: 0.7
• Topological Polar Surface Area: 45.2

Additional information on 2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-trien-7-one

Introduction to 2,8,14-Triazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),10,12-trien-7-one (CAS No. 1258639-37-0)

The compound 2,8,14-Triazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),10,12-trien-7-one, identified by the CAS registry number 1258639-37-0, is a highly specialized organic compound with a complex tricyclic structure. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications.

The molecular structure of this compound is characterized by a tricyclic system with three nitrogen atoms at positions 2, 8, and 14. The presence of these nitrogen atoms contributes to its aromatic stability and electronic properties. Recent studies have highlighted the importance of such heterocyclic systems in various chemical reactions and material applications.

One of the most notable aspects of this compound is its ability to act as a precursor in the synthesis of advanced materials such as graphene-like structures and other two-dimensional materials. Researchers have demonstrated that the tricyclic framework can undergo controlled transformations under specific conditions to yield materials with exceptional electronic and mechanical properties.

In addition to its role in materials science, this compound has also been explored for its potential in catalysis. The nitrogen-rich structure provides active sites for catalytic reactions, making it a promising candidate for heterogeneous catalysts in industrial processes such as hydrogenation and oxidation reactions.

Recent advancements in synthetic methodologies have enabled more efficient routes to prepare this compound on a larger scale. Techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring higher yields and better purity.

The compound's stability under various environmental conditions has also been extensively studied. Research indicates that it exhibits excellent thermal stability up to high temperatures, making it suitable for applications in high-temperature environments such as aerospace materials and advanced electronics.

Furthermore, the compound's electronic properties have been leveraged in the development of new sensors and detection devices. Its ability to respond to external stimuli such as light and temperature changes has opened new avenues for its use in smart materials and wearable technology.

In conclusion, the compound 2,8,14-Triazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),10,12-trien-7-one (CAS No. 1258639-37-0) represents a significant advancement in the field of heterocyclic chemistry with diverse applications across multiple disciplines.